4,4'-Bipyridinium, 1,1'-dihexyl-, dichloride

• CAS No.: 56343-76-1
• Molecular Formula: C22H34Cl2N2
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 1-hexyl-4-(1-hexylpyridin-1-ium-4-yl)pyridin-1-ium;dichloride
• InChI: InChI=1S/C22H34N2.2ClH/c1-3-5-7-9-15-23-17-11-21(12-18-23)22-13-19-24(20-14-22)16-10-8-6-4-2;;/h11-14,17-20H,3-10,15-16H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key: CZKLRLAQINOZTN-UHFFFAOYSA-L
• SMILES: CCCCCC[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CCCCCC.[Cl-].[Cl-]

Description

“4,4’-Bipyridinium, 1,1’-dihexyl-, dichloride” is a type of bipyridine with a divalent chloride. It is also known as a viologen, a family of redox-active heterocycles of similar structure. This compound has been shown to have synergic effects in the presence of dextran sulfate and paraquat.

Chemical Reactions Analysis

This compound has been shown to have synergic effects in the presence of dextran sulfate and paraquat. It also forms a highly efficient quenching system for conjugated polyelectrolyte for the development of organic electronics.

Future Directions

This compound forms a highly efficient quenching system for conjugated polyelectrolyte for the development of organic electronics. It also acts as a redox active electrolyte for electrochemical devices (ECDs), suggesting potential applications in the field of organic electronics and ECDs.